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Compound of Interest

Compound Name: Acid Violet 17

Cat. No.: B1450915

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the enhancement of latent fingerprints in
blood using Acid Violet 17, a protein dye that stains the protein constituents of blood,
rendering the prints visible as a purple-colored impression.[1][2] This method is effective on a
variety of surfaces, including porous, semi-porous, and non-porous materials.[1][3]

Data Presentation

The following table summarizes the composition of the solutions required for the Acid Violet 17
enhancement process.
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Quantity (per 1000

Solution Component ) Reference
ml of solution)
o 5-Sulfosalicylic acid,
Blood Fixative ] 20-23 grams [3]
dihydrate

Demineralized or

o 1000 ml [3]
distilled water
Acid Violet 17 Staining o

) Acid Violet 17 powder 1 gram [11[3]
Solution
Acetic acid (glacial,
50 ml [1]I3]

99%)
Ethanol (98% or

_ 250 ml [1][3]
higher)
Demineralized or

o 700 ml [1]13]
distilled water
Washing/Destaining Acetic acid (glacial,

50 ml [3]

Solution

99%)

Ethanol (98% or
higher)

250 ml

[3]

Demineralized or

distilled water

700 ml

[3]

Experimental Protocols

1.

Preparation of Solutions

Blood Fixative (2% 5-Sulfosalicylic acid): Dissolve 20-23 grams of 5-sulfosalicylic acid

dihydrate in 1000 ml of demineralized or distilled water.[3] Mix until the crystals are fully

dissolved. A magnetic stirrer can be used to facilitate this process.

Acid Violet 17 Staining Solution: In an Erlenmeyer flask, add 700 ml of demineralized or

distilled water. Add 1 gram of Acid Violet 17 powder and mix until fully dissolved. The

solution will be intensely colored, making visual confirmation of dissolution difficult, so allow
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sufficient mixing time.[3] Subsequently, add 250 ml of ethanol and 50 ml of glacial acetic
acid.[1][3]

e Washing/Destaining Solution: Combine 700 ml of demineralized or distilled water, 250 ml of
ethanol, and 50 ml of glacial acetic acid.[3] This solution has the same composition as the
staining solution, excluding the dye.

2. Fingerprint Fixation

Before applying the staining solution, it is crucial to fix the blood proteins to the surface to
prevent the print from running and losing detail.[1][3]

o Apply the 2% sulfosalicylic acid fixative solution to the area of interest. This can be done
using a wash bottle or by immersing the item.

o For delicate prints, a recommended method involves using absorbent paper (e.qg., filter
paper).[3] Saturate a piece of absorbent paper, sized to cover the print, with the fixative
solution. Carefully place the wet paper over the print and leave it for approximately 5
minutes.[2]

3. Staining Procedure

e Once the print is fixed, apply the Acid Violet 17 staining solution. This can be done by
immersion, spraying, or using a disposable pipette for smaller areas.[1][3]

 Allow the staining solution to remain in contact with the print for 1 to 3 minutes.[1]

4. Rinsing and Destaining

 After the staining period, rinse the item with the washing/destaining solution to remove
excess dye from the background.[2] The rinsing process is subjective and should continue
until the background is sufficiently clear to provide good contrast with the stained print.[2]

 Finally, rinse the item with water and allow it to air dry.[4]

5. Visualization and Documentation

e The developed fingerprints will appear as a purple color.[1][2]
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e For enhanced visualization, especially on dark or multi-colored surfaces, the stained prints
can be observed under a forensic light source. Acid Violet 17 fluoresces under green light
(approximately 490 — 575 nm), and viewing with red goggles can improve contrast.[4][5]

o The developed prints should be documented using 1:1 photography.[4]
6. Lifting

For further analysis or preservation, the stained prints can be lifted after they are completely
dry. White gelatin lifters are suitable for this purpose. The lifter should be left on the print for an
extended period, around 15 minutes, to ensure a good transfer.[3]

Mandatory Visualization
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Caption: Experimental workflow for enhancing blood fingerprints with Acid Violet 17.
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Caption: Logical relationship of key steps in the Acid Violet 17 protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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